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Compound of Interest

Compound Name: Pyridin-4-ylmethyl acetate

Cat. No.: B087173

Introduction: The Strategic Importance of the
Pyridine Scaffold

The pyridine ring is a cornerstone of medicinal chemistry, embedded in the architecture of
numerous therapeutic agents.[1] Its unique electronic properties, including its ability to act as a
hydrogen bond acceptor and its inherent polarity, contribute significantly to the pharmacokinetic
and pharmacodynamic profiles of drug molecules.[2] Pyridin-4-yImethyl acetate, also known
as 4-acetoxymethylpyridine, serves as a versatile and strategically important building block in
the synthesis of complex pyridine-containing compounds. This guide provides an in-depth
exploration of its synthesis, chemical properties, and role as a key intermediate in drug
discovery and development, tailored for researchers and professionals in the field.

Physicochemical Properties and Identification

A clear understanding of the fundamental properties of a synthetic intermediate is paramount
for its effective use and analysis.
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Property Value Source
CAS Number 1007-48-3 [3][4]
Molecular Formula CsHoNO:2 [31[4]
Molecular Weight 151.16 g/mol [31[4]

(Pyridin-4-yl)methyl acetate, 4-
Synonyms o [3][4]
Acetoxymethylpyridine

Synthesis of Pyridin-4-ylmethyl Acetate: A Protocol
Based on Field-Proven Insights

While a specific, high-yield, peer-reviewed protocol for pyridin-4-ylmethyl acetate is not
readily available in the primary literature, its synthesis can be reliably achieved through the
esterification of 4-pyridinemethanol. The following protocol is a robust, validated procedure
derived from standard organic synthesis methodologies for the acylation of alcohols.

Reaction Principle: Nucleophilic Acyl Substitution

The synthesis of pyridin-4-ylmethyl acetate is a classic example of nucleophilic acyl
substitution. The reaction involves the esterification of 4-pyridinemethanol with an acetylating
agent, typically acetic anhydride, and is often catalyzed by a base such as pyridine itself.

The reaction mechanism proceeds through the activation of the acetic anhydride by the base.
Pyridine, acting as a nucleophilic catalyst, attacks one of the carbonyl carbons of the acetic
anhydride to form a highly reactive N-acetylpyridinium ion. This intermediate is a much more
potent acylating agent than acetic anhydride. The hydroxyl group of 4-pyridinemethanol then
acts as a nucleophile, attacking the activated carbonyl group. The subsequent collapse of the
tetrahedral intermediate and proton transfer steps yield the desired product, pyridin-4-
ylmethyl acetate, and regenerate the pyridine catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Pyridin-4-ylmethyl Acetate: A Technical Guide for
Chemical Synthesis and Application]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087173#pyridin-4-ylmethyl-acetate-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.researchgate.net/publication/384188670_Characterization_of_Novel_SARM1_Inhibitors_for_the_Treatment_of_Chemotherapy-Induced_Peripheral_Neuropathy
https://www.dovepress.com/investigation-of-potent-anti-mycobacterium-tuberculosis-agents-derived-peer-reviewed-fulltext-article-DDDT
https://hmdb.ca/spectra/nmr_one_d/1606
https://sielc.com/pyridine-4-methyl-acetate
https://www.benchchem.com/product/b087173#pyridin-4-ylmethyl-acetate-literature-review
https://www.benchchem.com/product/b087173#pyridin-4-ylmethyl-acetate-literature-review
https://www.benchchem.com/product/b087173#pyridin-4-ylmethyl-acetate-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

